Cas no 51604-72-9 (2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester)

2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester structure
51604-72-9 structure
Product Name:2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester
CAS No:51604-72-9
MF:C13H17NO4
MW:251.278383970261
CID:361877
PubChem ID:746767
Update Time:2025-04-19

2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester
    • dipropan-2-yl pyridine-2,6-dicarboxylate
    • NCGC00177215-02
    • HMS1473J20
    • IDI1_019536
    • diisopropyl 2,6-pyridinedicarboxylate
    • CCG-103571
    • 2,6-Pyridinedicarboxylic acid, diisopropyl ester
    • AB00366101-03
    • BRD-K78906484-001-01-3
    • CPWRDMOUBGOUGY-UHFFFAOYSA-N
    • DTXSID50110022
    • SR-01000394165-1
    • ChemDiv3_000218
    • Diisopropyl pyridine-2,6-dicarboxylate
    • 2,6-BIS(PROPAN-2-YL) PYRIDINE-2,6-DICARBOXYLATE
    • 51604-72-9
    • NCGC00177215-01
    • SR-01000394165
    • Oprea1_632816
    • AKOS000445165
    • EU-0067429
    • Inchi: 1S/C13H17NO4/c1-8(2)17-12(15)10-6-5-7-11(14-10)13(16)18-9(3)4/h5-9H,1-4H3
    • InChI Key: CPWRDMOUBGOUGY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C(=O)OC(C)C)N=1)=O)C(C)C

Computed Properties

  • Exact Mass: 251.11581
  • Monoisotopic Mass: 251.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.49

2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651490-1g
Diisopropyl pyridine-2,6-dicarboxylate
51604-72-9 98%
1g
¥9324.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651490-5g
Diisopropyl pyridine-2,6-dicarboxylate
51604-72-9 98%
5g
¥30282.00 2024-05-10
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司